Cas no 128140-14-7 (2-(Hydroxymethyl)pentanoic acid)

• Product Name: 2-(Hydroxymethyl)pentanoic acid
• CAS No: 128140-14-7
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 5692739
• PubChem ID: 17975089
• Update Time: 2023-10-13

2-(Hydroxymethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL482630
• hydroxy-a-methyl valeric acid
• EN300-1296837
• 128140-14-7
• SB45697
• 2-(HYDROXYMETHYL)PENTANOICACID
• 2-(HYDROXYMETHYL)PENTANOIC ACID
• Pentanoic acid, 2-(hydroxymethyl)-
• 2-(Hydroxymethyl)pentanoic acid

• Inchi： 1S/C6H12O3/c1-2-3-5(4-7)6(8)9/h5,7H,2-4H2,1H3,(H,8,9)
• InChI Key： HPVOTSMEHLZBJY-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)CCC

Computed Properties

• Exact Mass: 132.078644241g/mol
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 259.6±23.0 °C(Predicted)
• pka: 4.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids